3-amino-4,6-dimethyl-N-{4-[(1,3-thiazol-2-ylamino)sulfonyl]phenyl}thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-4,6-dimethyl-N-[4-(1,3-thiazol-2-ylsulfamoyl)phenyl]thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C19H17N5O3S3/c1-10-9-11(2)22-18-14(10)15(20)16(29-18)17(25)23-12-3-5-13(6-4-12)30(26,27)24-19-21-7-8-28-19/h3-9H,20H2,1-2H3,(H,21,24)(H,23,25)
• InChI Key: JCSHDOWJPNDUQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=C(S2)C(=O)NC3=CC=C(C=C3)S(=O)(=O)NC4=NC=CS4)N)C
• Molecular Formula: C19H17N5O3S3
• Molecular Weight: 459.6 g/mol

Description

This compound belongs to a class of organic molecules known for their complex synthesis and broad range of chemical and physical properties. These compounds are typically explored for their potential in various applications due to their unique molecular structures which offer distinct chemical reactivities and physical characteristics.

Synthesis Analysis

The synthesis of compounds related to thieno[2,3-b]pyridines involves several key steps, including the formation of N-(2-carboxy-thieno[2,3-b]pyridin-3-yl)formamidines and their esters, achieved through reactions of 3-amino-thieno[2,3-b]pyridine-2-carboxylic acids with specific reagents or by the transformation of 4-oxo-4H-pyrido[3',2':4,5]thieno[3,2-d]1,3-oxazines with amines. These compounds have shown significant antianaphylactic activity, indicating a potential for therapeutic use (Wagner et al., 1993).

Molecular Structure Analysis

The molecular structure of thieno[2,3-b]pyridine derivatives, including the target compound, is characterized by a fused ring system that incorporates thieno and pyridine rings. This structure is crucial for the compound's chemical reactivity and interactions. The exact arrangement of substituents around the core structure significantly impacts its chemical and physical properties.

Chemical Reactions and Properties

Thieno[2,3-b]pyridines undergo various chemical reactions, including nucleophilic substitutions, cycloadditions, and electrophilic substitutions, depending on the functional groups present. These reactions are essential for the further functionalization of the compound and the introduction of new pharmacophoric elements. For example, reactions of pyridine-2(1H)-thione in heterocyclic synthesis led to the creation of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives with antimicrobial activities (Gad-Elkareem et al., 2011).

Scientific Research Applications

Heterocyclic Synthesis and Medicinal Applications

• Heterocyclic Compound Synthesis : The compound has been utilized as a precursor in the synthesis of various heterocyclic derivatives, including pyrazole, pyridine, and pyrimidine derivatives. Such compounds are synthesized due to their potential applications in medicinal chemistry, such as antimicrobial, anti-inflammatory, and anticancer activities. For instance, Fadda et al. (2012) described the use of related enaminonitriles in synthesizing new pyrazole, pyridine, and pyrimidine derivatives, showcasing the versatility of such compounds in heterocyclic synthesis (Fadda, Etman, El-Seidy, & Elattar, 2012).

• Antimicrobial and Anti-inflammatory Activity : Gad-Elkareem et al. (2011) focused on synthesizing thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives, evaluating their antimicrobial activities. This research underscores the interest in developing new compounds with potential therapeutic benefits (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

Polymer Science

• Fluorinated Polyamide Synthesis : Liu et al. (2013) reported on the synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties. Such materials exhibit high thermal stability, low dielectric constants, and high transparency, making them suitable for applications in the electronics industry (Liu, Wu, Sun, Yu, Jiang, & Sheng, 2013).

Anticancer Research

• Anticancer Agents Development : Redda and Gangapuram (2007) discussed the synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines as anticancer agents, highlighting the compound's role in developing new therapeutic options for cancer treatment (Redda & Gangapuram, 2007).